Ethyl nitrite
Ethyl nitrite
Ethyl nitrite, also known as nitre or sweet spirit OF, belongs to the class of organic compounds known as organic o-nitroso compounds. These are organic compounds containing a n-nitroso group -ON=O. Ethyl nitrite exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, ethyl nitrite is primarily located in the cytoplasm. Ethyl nitrite has an ether taste.
Ethyl nitrite, solution appears as a clear colorless to yellow liquid with a pleasant odor. Flammable over a wide range of vapor-air concentrations. Flash point -31°F. Less dense than water and insoluble in water. Vapors are heavier than air and narcotic in high concentrations. Produces toxic oxides of nitrogen during combustion.
Ethyl nitrite, solution appears as a clear colorless to yellow liquid with a pleasant odor. Flammable over a wide range of vapor-air concentrations. Flash point -31°F. Less dense than water and insoluble in water. Vapors are heavier than air and narcotic in high concentrations. Produces toxic oxides of nitrogen during combustion.
Brand Name:
Vulcanchem
CAS No.:
109-95-5
VCID:
VC0085821
InChI:
InChI=1S/C2H5NO2/c1-2-5-3-4/h2H2,1H3
SMILES:
CCON=O
Molecular Formula:
C2H5NO2
Molecular Weight:
75.07 g/mol
Ethyl nitrite
CAS No.: 109-95-5
Main Products
VCID: VC0085821
Molecular Formula: C2H5NO2
Molecular Weight: 75.07 g/mol
| CAS No. | 109-95-5 |
|---|---|
| Product Name | Ethyl nitrite |
| Molecular Formula | C2H5NO2 |
| Molecular Weight | 75.07 g/mol |
| IUPAC Name | ethyl nitrite |
| Standard InChI | InChI=1S/C2H5NO2/c1-2-5-3-4/h2H2,1H3 |
| Standard InChIKey | QQZWEECEMNQSTG-UHFFFAOYSA-N |
| SMILES | CCON=O |
| Canonical SMILES | CCON=O |
| Boiling Point | 63 °F at 760 mm Hg (USCG, 1999) 18.0 °C 17 °C |
| Colorform | Colorless or yellowish, clear liquid |
| Density | 0.9 at 59 °F (USCG, 1999) 0.90 @ 15 °C/15 °C |
| Flash Point | -31 °F (USCG, 1999) -31 °F (-35 °C) (CLOSED CUP) |
| Melting Point | -58 °F (USCG, 1999) FP: -58 °F= -50 °C= 233 deg K |
| Physical Description | Ethyl nitrite, solution appears as a clear colorless to yellow liquid with a pleasant odor. Flammable over a wide range of vapor-air concentrations. Flash point -31°F. Less dense than water and insoluble in water. Vapors are heavier than air and narcotic in high concentrations. Produces toxic oxides of nitrogen during combustion. Liquid |
| Description | Ethyl nitrite, also known as nitre or sweet spirit OF, belongs to the class of organic compounds known as organic o-nitroso compounds. These are organic compounds containing a n-nitroso group -ON=O. Ethyl nitrite exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, ethyl nitrite is primarily located in the cytoplasm. Ethyl nitrite has an ether taste. Ethyl nitrite, solution appears as a clear colorless to yellow liquid with a pleasant odor. Flammable over a wide range of vapor-air concentrations. Flash point -31°F. Less dense than water and insoluble in water. Vapors are heavier than air and narcotic in high concentrations. Produces toxic oxides of nitrogen during combustion. |
| Shelf Life | ON KEEPING, IT GRADUALLY DECOMPOSES, BECOMING ACID & OXIDES OF NITROGEN FORM. DECOMP IS HASTENED BY AIR, LIGHT, & MOISTURE. |
| Solubility | Slightly soluble in water; decomposes in water; miscible with alcohol, ethe |
| Synonyms | ethyl nitrite |
| Vapor Density | 2.6 |
| PubChem Compound | 8026 |
| Last Modified | Nov 11 2021 |
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